Cas no 204138-23-8 (BOC-ILE-OH 1/2H2O)

• Product Name: BOC-ILE-OH 1/2H2O
• CAS No: 204138-23-8
• MF: C₂₂H₄₄N₂O₉
• MW: 480.593
• MDL: MFCD00672705
• CID: 2157842
• PubChem ID: 45072434
• Update Time: 2025-06-13

BOC-ILE-OH 1/2H2O Chemical and Physical Properties

Names and Identifiers

• N-Boc-L-isoleucine hemihydrate
• 2H2O
• Boc-Ile-OH·1
• BOC-L-Isoleucine 1
• N-(t-butyloxycarbonyl) -L-isoleucine hemihydrate
• Boc-L-isoleucinehemihydrate
• Boc-Ile-OH.5H2O
• Boc-Ile-OH hemihydrate
• BIS((2S,3S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-METHYLPENTANOIC ACID) HYDRATE
• AKOS015923323
• (2S,3S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid;hydrate
• BOC-ILE-OH 1/2H2O
• Boc-isoleucine hemihydrate
• (2S,3S)-2-(tert-butoxycarbonylamino)-3-methyl-pentanoic acid hemihydrate
• D83031
• MFCD00672705
• L-Isoleucine, N-[(1,1-dimethylethoxy)carbonyl]-, hydrate (2:1)
• Boc-L-isoleucine hemihydrate
• (2S,3S)-2-(tert-butoxycarbonylamino)-3-methylpentanoic acid hydrate
• Boc-Ile-OH inverted exclamation mark currency1/2H2O
• BS-16525
• 204138-23-8
• NYGJSARLXBZKTA-AQHOMMPKSA-N
• N-alpha-t-Butyloxycarbonyl-L-isoleucine semihydrate (Boc-L-Ile-OH)
• M03294

• MDL： MFCD00672705
• Inchi： InChI=1S/2C11H21NO4.H2O/c2*1-6-7(2)8(9(13)14)12-10(15)16-11(3,4)5;/h2*7-8H,6H2,1-5H3,(H,12,15)(H,13,14);1H2/t2*7-,8-;/m00./s1
• InChI Key： NYGJSARLXBZKTA-AQHOMMPKSA-N
• SMILES： CC[C@@H]([C@H](NC(OC(C)(C)C)=O)C(O)=O)C.[H]O[H].CC[C@@H]([C@H](NC(OC(C)(C)C)=O)C(O)=O)C

Computed Properties

• Exact Mass: 480.30468099g/mol
• Monoisotopic Mass: 480.30468099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 257
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Melting Point: 67-70℃

BOC-ILE-OH 1/2H2O Security Information

• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BOC-ILE-OH 1/2H2O

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 204138-23-8 and BOC-ILE-OH 1/2H2O

The chemical compound 204138-23-8, along with the product BOC-ILE-OH 1/2H2O, has garnered significant attention in recent chemical biology and pharmaceutical research. These compounds are pivotal in peptide synthesis and drug development, particularly in the context of protecting groups and chiral building blocks. This research brief aims to synthesize the latest findings and advancements related to these key substances, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 204138-23-8 as a versatile intermediate in the synthesis of complex organic molecules. Its unique chemical properties make it an ideal candidate for applications in medicinal chemistry, particularly in the development of protease inhibitors and other therapeutic agents. Concurrently, BOC-ILE-OH 1/2H2O, a derivative of isoleucine, has been extensively utilized in solid-phase peptide synthesis (SPPS) due to its stability and ease of handling. The combination of these compounds has opened new avenues for the design and synthesis of novel bioactive peptides.

One of the most notable advancements in this area is the optimization of synthetic protocols involving 204138-23-8 and BOC-ILE-OH 1/2H2O. Researchers have developed more efficient and environmentally friendly methods for their production, reducing the reliance on hazardous reagents and minimizing waste. These improvements not only enhance the scalability of these compounds but also align with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In addition to synthetic applications, recent investigations have explored the biological activities of peptides incorporating 204138-23-8 and BOC-ILE-OH 1/2H2O. Preliminary in vitro and in vivo studies suggest that these peptides exhibit promising antimicrobial and anti-inflammatory properties, making them potential candidates for the treatment of infectious diseases and chronic inflammatory conditions. Further research is underway to elucidate their mechanisms of action and optimize their therapeutic efficacy.

The pharmaceutical industry has also recognized the potential of these compounds in drug formulation. BOC-ILE-OH 1/2H2O, in particular, has been employed as a chiral auxiliary in the synthesis of enantiomerically pure drugs, addressing the critical need for stereoselective therapeutics. This application is especially relevant in the development of drugs targeting central nervous system disorders, where enantiomeric purity is often crucial for efficacy and safety.

Despite these advancements, challenges remain in the widespread adoption of 204138-23-8 and BOC-ILE-OH 1/2H2O. Issues such as cost-effectiveness, regulatory compliance, and the need for further clinical validation must be addressed to fully realize their potential. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of research findings into practical applications.

In conclusion, the ongoing research on 204138-23-8 and BOC-ILE-OH 1/2H2O underscores their significance in chemical biology and pharmaceutical sciences. The continuous refinement of synthetic methods, coupled with the exploration of their biological and therapeutic potential, positions these compounds as valuable tools in drug discovery and development. Future studies should focus on expanding their applications, improving production processes, and conducting rigorous clinical evaluations to ensure their safety and efficacy in human health.